Cas no 5509-77-3 (4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one)

4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one structure
5509-77-3 structure
Product Name:4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one
CAS No:5509-77-3
MF:C18H16N2O2S
MW:324.396842956543
CID:943334
PubChem ID:349851
Update Time:2025-04-19

4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 4-benzylsulfanyl-5-methoxy-2-phenylpyridazin-3-one
    • 4-(benzylsulfanyl)-5-methoxy-2-phenyl-3(2H)-pyridazinone
    • 4-benzylsulfanyl-5-methoxy-2-phenyl-2H-pyridazin-3-one
    • 4-Benzylthio-5-methoxy-2-phenyl-3-pyridazinon
    • 5-Methoxy-2-phenyl-4-benzylmercapto-3-oxo-2.3-dihydro-pyridazin
    • AC1L8BES
    • AP-786
    • NSC409716
    • NSC-409716
    • DTXSID30325339
    • 5509-77-3
    • Inchi: 1S/C18H16N2O2S/c1-22-16-12-19-20(15-10-6-3-7-11-15)18(21)17(16)23-13-14-8-4-2-5-9-14/h2-12H,13H2,1H3
    • InChI Key: MDIKIOJMXUUTPJ-UHFFFAOYSA-N
    • SMILES: S(CC1C=CC=CC=1)C1=C(C=NN(C1=O)C1C=CC=CC=1)OC

Computed Properties

  • Exact Mass: 324.09338
  • Monoisotopic Mass: 324.09324893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • PSA: 41.9
  • LogP: 3.53340
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